Cas no 2018-66-8 (N-Cbz-L-leucine)

N-Cbz-L-leucine structure
N-Cbz-L-leucine structure
Product Name:N-Cbz-L-leucine
CAS No:2018-66-8
MF:C14H19NO4
MW:265.30496430397
MDL:MFCD00026494
CID:42310
PubChem ID:74840
Update Time:2025-04-18

N-Cbz-L-leucine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-(((Benzyloxy)carbonyl)amino)-4-methylpentanoic acid
    • z-Leu
    • Z-Leu-OH
    • N-Cbz-L-Leucine
    • N-Carbobenzyloxy-L-leucine
    • N-Carbobenzoxy-L-leucine
    • (2S)-4-methyl-2-(phenylmethoxycarbonylamino)pentanoic acid
    • Benzyloxycarbonyl-L-leucine
    • Z-Leu-OH (oil)
    • Z-L-Leu-OH
    • Benzyloxycarbonylleucine
    • Carbobenzoxyleucine
    • Cbz-Leucine
    • Cbz-L-leucine
    • Cbz-L-Leu-OH
    • N-(Benzyloxycarbonyl)-L-leucine (N-(Benzyloxycarbonyl)leucine
    • N-(Benzyloxycarbonyl)-L-leucine N-(B
    • N-Benzyloxycarbonyl-L-leucine
    • Z-L-Leucine
    • N-(Benzyloxycarbonyl)-L-leucine
    • N-(Benzyloxycarbonyl)leucine
    • N-(Carbobenzoxy)leucine
    • N-(Phenylmethoxy)carbonyl-L-leucine
    • N-Carboxy-L-leucine N-benzyl ester
    • L-N-(Benzyloxycarbonyl)leucine
    • L-(Carbobenzyloxy)leucine
    • NSC 60039
    • N-Cbz-L-leucine
    • MDL： MFCD00026494
    • Inchi： 1S/C14H19NO4/c1-10(2)8-12(13(16)17)15-14(18)19-9-11-6-4-3-5-7-11/h3-7,10,12H,8-9H2,1-2H3,(H,15,18)(H,16,17)/t12-/m0/s1
    • InChI Key： USPFMEKVPDBMCG-LBPRGKRZSA-N
    • SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(=O)O)CC(C)C)=O
    • BRN： 1253861

Computed Properties

  • Exact Mass: 265.13100
  • Monoisotopic Mass: 265.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1 g/mL at 25 °C(lit.)
  • Boiling Point: 442.8℃ at 760 mmHg
  • Flash Point: Fahrenheit: 84.2 ° f
    Celsius: 29 ° c
  • Refractive Index: n20/D 1.512(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix in water. Soluble in chloroform, DMSO and methanol.
  • PSA: 75.63000
  • LogP: 2.80300
  • Solubility: Not determined
  • Specific Rotation: -17 º (c=2, ethanol)
  • Optical Activity: [α]20/D −17°, c = 2 in ethanol

N-Cbz-L-leucine Security Information

  • Symbol: GHS02 GHS08
  • Signal Word：Warning
  • Hazard Statement： H226,H351,H361d
  • Warning Statement： P281
  • Hazardous Material transportation number：UN 1993 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 63-10-40-67
  • Safety Instruction： S16-S26-S36/37/39-S45
  • RTECS：OH2921000
  • Hazardous Material Identification： Xn
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Risk Phrases：R10; R20/22; R37/38; R40; R41
  • Safety Term：S16;S26;S36/37/39;S45

N-Cbz-L-leucine Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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N-Cbz-L-leucine Production Method

N-Cbz-L-leucine Related Literature

  • 1. Some applications of the Curtius rearrangement
    Panagiota Moutevelis-Minakakis,Iphigenia Photaki J. Chem. Soc. Perkin Trans. 1 1985 2277
  • 2. Asymmetric resolution and molecular recognition. Part 2. The X-ray crystal structures of ephedrine–N-benzyloxycarbonyl-L-leucine and ephedrine–N-acetyl-L-valine
    Ann Gorman,Robert O. Gould,Alexandra M. Gray,Paul Taylor,Malcolm D. Walkinshaw J. Chem. Soc. Perkin Trans. 2 1986 739
  • 3. Polypeptides. Part 15. Synthesis and biological activity of α-aza-analogues of luliberin modified in positions 6 and 10
    Anand S. Dutta,Barrington J. A. Furr,Michael B. Giles J. Chem. Soc. Perkin Trans. 1 1979 379
  • 4. Polypeptides. Part XXI. Synthesis of some sequential macromolecular polypeptolides of L-leucine and L-2-hydroxy-4-methylpentanoic acid
    B. Ridge,H. N. Rydon,C. R. Snell J. Chem. Soc. Perkin Trans. 1 1972 2041
  • 5. New methods in peptide synthesis. Part III. Protection of carboxyl group
    G. C. Stelakatos,A. Paganou,L. Zervas J. Chem. Soc. C 1966 1191

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